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Compound of Interest

Compound Name: 2-Bromo-4-methoxyaniline

Cat. No.: B1279053

An In-Depth Technical Guide to 2-Bromo-4-methoxyaniline: Synthesis, Properties, and
Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Bromo-4-methoxyaniline (CAS
No: 32338-02-6), a pivotal intermediate in modern organic synthesis. Designed for researchers,
chemists, and professionals in drug development, this document delves into the compound's
core properties, synthesis protocols, reactivity, and critical applications, with a focus on the
underlying scientific principles that govern its utility.

Introduction and Strategic Importance

2-Bromo-4-methoxyaniline, also known as 4-Amino-3-bromoanisole or 2-Bromo-p-anisidine,
is a substituted aniline derivative whose strategic importance is derived from its unique
trifunctional structure.[1] The presence of an amine (-NHz), a bromo (-Br), and a methoxy (-
OCHs) group on a benzene ring provides a versatile scaffold for constructing complex
molecular architectures. This unique arrangement of functional groups allows for selective and
orthogonal chemical transformations, making it a highly sought-after building block in the
synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its CAS number is 32338-02-
6.[1][2][3]

The bromine atom serves as an excellent leaving group and a handle for palladium-catalyzed
cross-coupling reactions, while the nucleophilic amine and the electron-donating methoxy
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group modulate the reactivity of the aromatic ring. This guide will explore the causality behind
its synthetic utility and provide practical, field-proven insights into its handling and application.

Physicochemical and Structural Properties

Understanding the fundamental properties of 2-Bromo-4-methoxyaniline is crucial for its
effective use in a laboratory or industrial setting. The compound typically appears as a brown-
yellow powder or solid.

Data Summary Table

Property Value Source(s)
CAS Number 32338-02-6 [11[2][3]
Molecular Formula C7HsBrNO [2][3]
Molecular Weight 202.05 g/mol [2][3]
Appearance Brown-yellow powder/solid

Boiling Point 265.1 + 20.0 °C at 760 mmHg

Melting Point 64 °C [4]

Density 1.5+0.1 g/cm3

Purity Typically 296-98% [1]

Molecular Structure and Reactivity Analysis

The reactivity of 2-Bromo-4-methoxyaniline is dictated by the interplay of its three key
functional groups. The electron-donating methoxy and amino groups activate the aromatic ring
towards electrophilic substitution, while also directing incoming electrophiles. The bromine
atom, positioned ortho to the amine and meta to the methoxy group, is the primary site for
cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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